Cas no 1270119-85-1 ((3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID)

• Product Name: (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID
• CAS No: 1270119-85-1
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• MDL: MFCD18671383
• CID: 5589497
• PubChem ID: 93983874
• Update Time: 2025-08-04

(3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID
• Benzenepropanoic acid, β-amino-2-fluoro-4-methyl-, (βS)-
• 1270119-85-1
• EN300-2879329

• MDL： MFCD18671383
• Inchi： 1S/C10H12FNO2/c1-6-2-3-7(8(11)4-6)9(12)5-10(13)14/h2-4,9H,5,12H2,1H3,(H,13,14)/t9-/m0/s1
• InChI Key： WDGZSRPKUGTODA-VIFPVBQESA-N
• SMILES： C(O)(=O)C[C@H](N)C1=CC=C(C)C=C1F

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 321.4±42.0 °C(Predicted)
• pka: 3.71±0.10(Predicted)

Additional information on (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID

Introduction to (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID (CAS No. 1270119-85-1)

(3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID, with the CAS number 1270119-85-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise for various applications in medicinal chemistry and drug discovery. Its molecular structure incorporates a chiral center, making it a valuable candidate for the synthesis of enantiomerically pure pharmaceutical intermediates.

The< strong>fluorinesubstituent at the 2-position of the phenyl ring and the< strong>methylgroup at the 4-position contribute to the compound's distinct electronic and steric properties. These features make it an attractive building block for designing molecules with enhanced binding affinity and selectivity. Recent studies have highlighted the potential of this compound in developing novel therapeutic agents, particularly in the treatment of neurological disorders and inflammatory conditions.

In the realm of drug design, the incorporation of fluorine atoms is well-documented for improving metabolic stability, lipophilicity, and pharmacokinetic profiles of drug candidates. The presence of a< strong>fluorineatom in (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID enhances its potential as a pharmacophore, facilitating interactions with biological targets. Additionally, the< strong>methylgroup at the para position to the< strong>fluorineatom influences the compound's conformational flexibility, which is crucial for optimizing receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. These studies suggest that (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID may interact effectively with enzymes and receptors involved in disease pathways. For instance, its structural motif has been found to mimic natural substrates or inhibitors of key enzymes implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID involves multi-step organic reactions, including chiral resolution and functional group transformations. The synthesis must be meticulously controlled to ensure high enantiomeric purity, which is critical for pharmaceutical applications. Advances in asymmetric synthesis techniques have made it possible to produce this compound with high yields and purity, reducing costs and improving scalability.

In clinical research, preclinical studies have demonstrated promising results regarding the pharmacological activity of derivatives of (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID. These studies indicate that compounds based on this scaffold exhibit anti-inflammatory, analgesic, and neuroprotective properties. The< strong>fluorine-containing moiety appears to play a pivotal role in modulating biological responses by enhancing receptor affinity and reducing metabolic degradation.

The< strong>methylgroup at the 4-position of the phenyl ring also contributes to the pharmacological profile by influencing solubility and membrane permeability. This balance between hydrophobicity and hydrophilicity is essential for achieving optimal pharmacokinetic properties. Additionally, the chiral center at the 3-position ensures that only one enantiomer is present in the final product, which is crucial for avoiding adverse effects associated with racemic mixtures.

Ongoing research is exploring novel derivatives of (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID to enhance their therapeutic potential. By modifying substituents or introducing additional functional groups, scientists aim to develop more potent and selective drug candidates. The use of high-throughput screening technologies has accelerated this process by allowing rapid evaluation of large libraries of compounds.

The chemical properties of (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID make it a versatile intermediate for synthesizing a wide range of pharmacologically active molecules. Its structural features are well-suited for further derivatization, enabling researchers to fine-tune its biological activity. This flexibility has made it a valuable tool in medicinal chemistry laboratories worldwide.

In conclusion, (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOIC ACID (CAS No. 1270119-85-1) represents a significant advancement in pharmaceutical research. Its unique structural composition and favorable physicochemical properties position it as a promising candidate for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.